Cas no 2171998-33-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid
• CAS No: 2171998-33-5
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6580725
• PubChem ID: 165571060
• Update Time: 2025-06-13

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid
• 2171998-33-5
• EN300-1561480
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,3,3-trimethylbutanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-26(2,15-23(29)28(3)14-8-13-24(30)31)17-27-25(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,22H,8,13-17H2,1-3H3,(H,27,32)(H,30,31)
• InChI Key： HBQJNADFTVRABG-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(N(C)CCCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid

Recent Advances in the Application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid (CAS: 2171998-33-5) in Chemical Biology and Pharmaceutical Research

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid (CAS: 2171998-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential in enhancing the stability and bioavailability of therapeutic peptides, as well as its role in facilitating targeted drug delivery systems.

One of the key applications of this compound lies in its use as a protecting group in solid-phase peptide synthesis (SPPS). The 9-fluorenylmethoxycarbonyl (Fmoc) group, a critical component of this molecule, is widely employed for the temporary protection of amino groups during peptide chain assembly. Recent advancements have demonstrated that the incorporation of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid can significantly improve the efficiency of SPPS by reducing side reactions and enhancing the purity of the final peptide products.

In addition to its role in peptide synthesis, this compound has shown promise in the development of novel drug conjugates. Researchers have utilized its reactive functional groups to create stable linkages between therapeutic agents and targeting moieties, thereby improving the specificity and efficacy of drug delivery. For instance, recent studies have reported the successful conjugation of this molecule with anticancer drugs, resulting in enhanced tumor targeting and reduced off-target effects.

Furthermore, the physicochemical properties of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid have been extensively investigated. Its solubility in common organic solvents and compatibility with various reaction conditions make it an attractive candidate for use in combinatorial chemistry and high-throughput screening. Recent publications have also explored its potential as a scaffold for the design of small-molecule inhibitors, particularly in the context of protein-protein interactions.

Despite these advancements, challenges remain in the large-scale production and application of this compound. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential in industrial settings. Ongoing research is focused on optimizing synthetic routes and exploring greener alternatives to traditional methodologies.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,3,3-trimethylbutanamidobutanoic acid (CAS: 2171998-33-5) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted applications, from peptide synthesis to drug conjugation, underscore its importance in advancing therapeutic development. Future studies are expected to further elucidate its mechanistic insights and expand its utility in emerging areas such as personalized medicine and nanomedicine.